N-benzyl-3,4-difluoro-N-methylbenzamide

• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol
• IUPAC Name: N-benzyl-3,4-difluoro-N-methylbenzamide
• InChI: InChI=1S/C15H13F2NO/c1-18(10-11-5-3-2-4-6-11)15(19)12-7-8-13(16)14(17)9-12/h2-9H,10H2,1H3
• InChI Key: LAAYEEOTGLSXGC-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)F)F

Description

N-Benzyl-3,4-difluoro-N-methylbenzamide is a benzamide derivative featuring a benzyl group and a methyl group attached to the amide nitrogen, along with 3,4-difluoro substitution on the benzoyl ring. For example, N-benzyl-3,5-difluoro-N-methylbenzamide was synthesized via radical cyclization using CuSO₄ and K₃PO₄ under argon .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of N-benzyl-3,4-difluoro-N-methylbenzamide with similar benzamide derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties	References
This compound	C₁₅H₁₃F₂NO	261.27 g/mol*	- 3,4-difluoro (benzoyl) - N-benzyl, N-methyl	Predicted high lipophilicity (logP ~3.5) due to fluorine and aromatic groups.	Estimated
3,4-Difluoro-N-(2-hydroxypropyl)benzamide	C₁₀H₁₁F₂NO₂	215.20 g/mol	- 3,4-difluoro (benzoyl) - N-(2-hydroxypropyl)	Hydrophilic due to hydroxyl group; lower logP (~2.0) .
N-Benzyl-3,4-dimethyl-N-(pyridin-2-yl)benzamide	C₂₁H₂₀N₂O	316.40 g/mol	- 3,4-dimethyl (benzoyl) - N-benzyl, N-pyridyl	Enhanced polarity (PSA = 24.1 Ų) from pyridyl group; logP = 4.99 .
N-(3,4-Difluorophenyl)-3-methylbenzamide	C₁₄H₁₁F₂NO	247.25 g/mol	- 3-methyl (benzoyl) - N-(3,4-difluorophenyl)	Moderate lipophilicity; potential for π-π stacking with aromatic substituents .
3,4-Difluoro-N-[2-(2-methylindol-1-yl)ethyl]benzamide	C₁₈H₁₆F₂N₂O	314.33 g/mol	- 3,4-difluoro (benzoyl) - N-indolylethyl	Increased steric bulk; possible antimicrobial activity .

*Estimated based on analogous compounds.

Q & A

Q. What advanced safety protocols are recommended for handling mutagenic intermediates?

• Methodological Answer :
• Ames Test Compliance : Screen intermediates for mutagenicity using Salmonella typhimurium strains .
• Waste Management : Neutralize reactive waste with sodium bicarbonate before disposal .